Cas no 2034392-83-9 (N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide)
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-4-isopropoxybenzamide
- N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-4-propan-2-yloxybenzamide
- N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide
-
- Inchi: 1S/C19H23N3O3/c1-13(2)25-16-7-5-15(6-8-16)19(24)20-11-12-22-18(23)10-9-17(21-22)14-3-4-14/h5-10,13-14H,3-4,11-12H2,1-2H3,(H,20,24)
- InChI Key: MPVYSEUVLOZNNA-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C2CC2)=NN1CCNC(C1C=CC(=CC=1)OC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 558
- XLogP3: 2
- Topological Polar Surface Area: 71
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-2413-2μmol |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-5μmol |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-10μmol |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-20μmol |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-1mg |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-2mg |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-3mg |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-4mg |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-5mg |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6564-2413-10mg |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide |
2034392-83-9 | 10mg |
$118.5 | 2023-09-08 |
N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide
Research Briefing on N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide (CAS: 2034392-83-9)
In recent years, the compound N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide (CAS: 2034392-83-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone and benzamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.
The synthesis of N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide involves a multi-step process that emphasizes the strategic incorporation of the cyclopropyl and isopropoxy functional groups. Recent studies have optimized the synthetic route to improve yield and purity, with particular attention to the cyclization step of the pyridazinone core. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.
Mechanistically, this compound has been identified as a potent modulator of specific kinase pathways, with a notable affinity for enzymes involved in inflammatory and proliferative diseases. In vitro studies have demonstrated its ability to inhibit key signaling molecules, such as p38 MAPK and JNK, at nanomolar concentrations. These findings suggest its potential utility in conditions like rheumatoid arthritis and certain cancers. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, highlighting the critical role of the cyclopropyl and benzamide moieties in stabilizing these complexes.
Preclinical evaluations of N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide have yielded encouraging results. In animal models of inflammation, the compound exhibited significant reduction in pro-inflammatory cytokines and amelioration of tissue damage. Furthermore, pharmacokinetic studies revealed favorable absorption and distribution profiles, with a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation through structural derivatization and formulation strategies.
In conclusion, N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and robust biological activity underscore its potential as a therapeutic agent. Future research should focus on advancing its clinical translation, addressing pharmacokinetic limitations, and exploring its applicability in combination therapies. This compound exemplifies the intersection of chemical innovation and biological targeting, offering new avenues for drug discovery and development.
2034392-83-9 (N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-(propan-2-yloxy)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)